1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-ethyl-N-(3-methyl-1,2-oxazol-5-yl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C11H12N4O3/c1-3-15-10(16)5-4-8(13-15)11(17)12-9-6-7(2)14-18-9/h4-6H,3H2,1-2H3,(H,12,17)
• InChI Key: XZTWFOIFUBNFOW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=CC(=N1)C(=O)NC2=CC(=NO2)C
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, also known as EMIDP, is a synthetic compound that belongs to the pyridazine family. It has been extensively studied for its potential in various scientific research applications.

Mechanism of Action

1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide works by inhibiting the activity of protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting CK2, 1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide can induce cell death in cancer cells and protect neurons from oxidative stress and other insults.
Biochemical and Physiological Effects:
1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been shown to induce cell death in various cancer cell lines, including breast cancer, prostate cancer, and leukemia. It has also been shown to protect neurons from oxidative stress and other insults, and to improve cognitive function in animal models of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has several advantages for lab experiments, including its high potency and selectivity for CK2, its ability to induce cell death in cancer cells, and its neuroprotective effects. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, including the development of more potent and selective CK2 inhibitors, the investigation of its potential in combination with other anticancer agents, and the exploration of its neuroprotective effects in other animal models of neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosing and administration of 1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide for various scientific research applications.

Synthesis Methods

1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide can be synthesized through a multistep process that involves the condensation of 3-methylisoxazole-5-carboxylic acid with ethyl acetoacetate, followed by the reduction of the resulting pyridazine-3,6-dione with sodium borohydride. The final step involves the reaction of the resulting dihydropyridazine-3-carboxylic acid with N,N'-dicyclohexylcarbodiimide and 1-hydroxybenzotriazole to obtain 1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide.

Scientific Research Applications

1-ethyl-N-(3-methylisoxazol-5-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been extensively studied for its potential in various scientific research applications, including as an inhibitor of protein kinase CK2, a potential anticancer agent, and a neuroprotective agent. It has also been investigated for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.